2,3-Dehydrobrevicomin

• CAS No.: 96575-24-5
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: (1R,5S,7R)-7-ethyl-5-methyl-6,8-dioxabicyclo[3.2.1]oct-2-ene
• InChI: InChI=1S/C9H14O2/c1-3-7-8-5-4-6-9(2,10-7)11-8/h4-5,7-8H,3,6H2,1-2H3/t7-,8-,9+/m1/s1
• InChI Key: PZALCNPWXZZASR-HLTSFMKQSA-N
• SMILES: CCC1C2C=CCC(O2)(O1)C
• Isomeric SMILES: CC[C@@H]1[C@H]2C=CC[C@](O2)(O1)C
• Synonyms: 2,3-dehydro-exo-brevicomin; 2,3-dehydrobrevicomin

Description

2,3-Dehydrobrevicomin (CAS: 96575-24-5) is a bicyclic ether derivative with the molecular formula C₉H₁₄O₂. Its structure, 7-ethyl-5-methyl-6,8-dioxabicyclo[3.2.1]oct-2-ene, features a double bond between positions 2 and 3 of the bicyclic framework (Figure 1). This compound is structurally related to brevicomin, a well-known aggregation pheromone in bark beetles, but differs by the introduction of a double bond, which reduces saturation and alters molecular reactivity and biological interactions .

Comparison with Similar Compounds

Brevicomin (Parent Compound)

• Structure : 7-Ethyl-5-methyl-6,8-dioxabicyclo[3.2.1]octane (C₉H₁₆O₂).
• Key Differences : Lacks the double bond present in 2,3-dehydrobrevicomin, making it fully saturated.
• Biological Role : Acts as an aggregation pheromone in beetles, facilitating mating and colonization .

3,4-Dehydrobrevicomin (Isomer)

• Structure : 7-Ethyl-5-methyl-6,8-dioxabicyclo[3.2.1]oct-3-ene (C₉H₁₄O₂).
• Key Differences : Double bond between positions 3 and 4 instead of 2 and 3. This positional isomerism impacts molecular geometry and receptor binding.
• It also correlates with aggression-related behaviors in mice .

6,8-Dioxabicyclo[3.2.1]oct-2-ene Derivatives

• Example: 4-Oxa-3-azatricyclo[3.3.0.02,4]oct-2-ene (CAS: 82106-87-4, C₉H₁₅NO).
• Functional Insight : Demonstrates antimicrobial properties in standardized assays, though less potent than commercial antibiotics .
  

Data Table: Comparative Analysis of Key Compounds

Compound Name	CAS Number	Molecular Formula	Double Bond Position	Biological Role	Key References
Brevicomin	38284-23-8	C₉H₁₆O₂	None	Beetle aggregation pheromone
2,3-Dehydrobrevicomin	96575-24-5	C₉H₁₄O₂	2-3	Under investigation (structural analog)
3,4-Dehydrobrevicomin	62255-25-8	C₉H₁₄O₂	3-4	Gut microbiota metabolite; aggression link in mice
6,8-Dioxabicyclo[3.2.1]oct-2-ene derivative	82106-87-4	C₉H₁₅NO	2-3	Antimicrobial activity

Research Findings and Mechanistic Insights

Metabolic and Ecological Roles

• 3,4-Dehydrobrevicomin : In murine models, this isomer showed a strong correlation with aggression (Pearson’s r = 0.63 for escalated aggression). It co-occurred with testosterone-dependent metabolites, suggesting a hormonal interaction pathway .
• Further research is needed to confirm ecological roles .

Structural Impact on Bioactivity

• The position of the double bond critically influences receptor specificity. For example, 3,4-dehydrobrevicomin’s extended conjugation may enhance binding to olfactory receptors, whereas 2,3-dehydrobrevicomin’s compact structure could favor enzyme interactions .